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Introduction

Aldehydes are highly reactive carbonyl compounds that play crucial roles in various biological
processes and are implicated in numerous pathological conditions. Accurate and sensitive
detection of aldehydes is therefore essential in biomedical research and drug development. 2-
Amino benzamidoxime (ABAO) and its derivatives have emerged as powerful fluorescent
probes for the detection and quantification of aldehydes.[1][2][3] The most notable of these is 5-
methoxy-2-amino benzamidoxime (PMA), which exhibits superior fluorescent properties upon
reaction with aldehydes.[1][4] This probe reacts with aldehydes in a rapid, selective, and
biocompatible manner, resulting in a significant increase in fluorescence, making it an ideal tool
for various applications, including the analysis of aldehydes in complex biological samples like
DNA and proteins.[1][4]

Principle and Reaction Mechanism

The detection of aldehydes using 2-amino benzamidoxime is based on a bioorthogonal
reaction that forms a stable and highly fluorescent 1,2-dihydroquinazoline-3-oxide product.[5][6]
The reaction proceeds via a two-step mechanism under mild aqueous conditions:

o Schiff Base Formation: The reaction is initiated by the condensation of the aromatic amine of
ABAO with an aldehyde to form a Schiff base. This step is the rate-determining step of the
process.[7][5][6]
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 Intramolecular Cyclization: The intermediate Schiff base undergoes a rapid intramolecular
cyclization, leading to the formation of the fluorescent dihydroquinazoline derivative.[7][5][6]

The reaction is pH-dependent, with optimal rates observed at a slightly acidic pH of around 4.5.
[7] The protonated benzamidoxime is believed to act as an internal general acid, facilitating the
formation of the Schiff base.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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